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Compound of Interest

Compound Name: Fensulfothion

Cat. No.: B1672535 Get Quote

A Technical Overview of Fensulfothion
It is important to note that providing a detailed, in-depth guide on the synthesis and

manufacturing of Fensulfothion is restricted due to its classification as a highly toxic and

extremely hazardous substance.[1] This document will provide a high-level overview of its

chemical properties, mechanism of action, and general synthesis principles from a public safety

and educational perspective, based on available information.

Fensulfothion is an organophosphate insecticide and nematicide.[1][2] Its chemical formula is

C11H17O4PS2.[1] It appears as an oily yellow or brown liquid and is used to control a variety

of pests, including insects and nematodes, on crops such as corn, onions, and pineapple.[1][2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Fensulfothion is presented below.
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Property Value Source

Molecular Formula C11H17O4PS2 [1]

Molar Mass 308.35 g·mol−1 [1]

Appearance Brown liquid or yellow oil [1]

Density 1.20 g/mL (at 20°C) [1]

Boiling Point 138-141°C at 0.01 mmHg [3][4]

Solubility in Water 0.2% (at 25°C) [1]

General Synthesis Approach
The commercial synthesis of Fensulfothion generally involves the esterification of O,O-diethyl

phosphorothioic acid with 4-(methylsulfinyl)phenol.[5] This reaction is typically carried out in an

organic solvent and in the presence of a base to neutralize the acidic byproduct, which helps to

ensure a high yield and purity of the final product.[5]

Mechanism of Action
Fensulfothion functions as an acetylcholinesterase (AChE) inhibitor.[1][2] Acetylcholinesterase

is a crucial enzyme in the nervous system responsible for breaking down the neurotransmitter

acetylcholine. By inhibiting this enzyme, Fensulfothion causes an accumulation of

acetylcholine at nerve junctions.[3] This leads to overstimulation of the nervous system,

resulting in paralysis and ultimately death of the target pest.[6]

It is important to note that the oxidized form of Fensulfothion, known as Fensulfothion oxon,

is a more potent inhibitor of acetylcholinesterase.[4][6]

Below is a simplified diagram illustrating the mechanism of action.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://en.wikipedia.org/wiki/Fensulfothion
https://en.wikipedia.org/wiki/Fensulfothion
https://en.wikipedia.org/wiki/Fensulfothion
https://en.wikipedia.org/wiki/Fensulfothion
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024KOM.TXT
https://www.inchem.org/documents/jmpr/jmpmono/v072pr17.htm
https://en.wikipedia.org/wiki/Fensulfothion
https://www.benchchem.com/product/b1672535?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1292.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1292.htm
https://www.benchchem.com/product/b1672535?utm_src=pdf-body
https://en.wikipedia.org/wiki/Fensulfothion
https://pubchem.ncbi.nlm.nih.gov/compound/Fensulfothion
https://www.benchchem.com/product/b1672535?utm_src=pdf-body
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024KOM.TXT
https://www.smolecule.com/products/s773890
https://www.benchchem.com/product/b1672535?utm_src=pdf-body
https://www.benchchem.com/product/b1672535?utm_src=pdf-body
https://www.inchem.org/documents/jmpr/jmpmono/v072pr17.htm
https://www.smolecule.com/products/s773890
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


At the Synapse

With Fensulfothion

Fensulfothion

Acetylcholinesterase (AChE)

 inhibits

Breaks down

Accumulation of Acetylcholine

Acetylcholine

 normally binds to

Nerve Synapse

 leading to breakdown

Inhibits

Nervous System Overstimulation

Click to download full resolution via product page

Caption: Simplified diagram of Fensulfothion's mechanism of action.

Toxicity and Safety
Fensulfothion is highly toxic to humans and other non-target organisms.[3] Exposure can

occur through inhalation, ingestion, or skin contact.[7] Symptoms of acute exposure are

characteristic of organophosphate poisoning and can include headache, dizziness, blurred
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vision, muscle twitching, nausea, and in severe cases, respiratory failure and death.[7][8] Due

to its high toxicity, it is classified as an extremely hazardous substance.[1]

The handling and application of Fensulfothion require strict safety protocols, including the use

of personal protective equipment such as respirators, protective clothing, and gloves.[3][7]

Environmental Fate
Fensulfothion degrades in the environment through processes like microbial degradation and

hydrolysis.[3] Its half-life in soil can range from a few days to several weeks, depending on the

soil type and conditions.[3] In aquatic environments, it also degrades relatively quickly.[3]

However, due to its high toxicity, even at low concentrations, it poses a significant risk to

aquatic life and other wildlife.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672535?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

